Cas no 830325-99-0 (Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-)

• Product name: Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-
• CAS No: 830325-99-0
• MF: C₁₉H₁₂N₂OS
• MW: 316.37638
• CID: 679379
• PubChem ID: 71416561

Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)-
• 4-(7-phenyl-2,1,3-benzothiadiazol-4-yl)benzaldehyde
• DTXSID50835940
• 830325-99-0

• Inchi： InChI=1S/C19H12N2OS/c22-12-13-6-8-15(9-7-13)17-11-10-16(14-4-2-1-3-5-14)18-19(17)21-23-20-18/h1-12H
• InChI Key： VFKFVPNLFGUPFX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C3=NSN=C23)C4=CC=C(C=C4)C=O

Computed Properties

• Exact Mass: 316.06703418g/mol
• Monoisotopic Mass: 316.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1Ų